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Compound of Interest

Compound Name: (Rac)-H-Thr-OMe hydrochloride

An In-depth Technical Guide on the Stability and Storage of (Rac)-H-Thr-OMe Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Rac)-H-Thr-OMe hydrochloride, the racemic methyl ester hydrochloride of threonine, is a
crucial building block in synthetic organic chemistry and drug discovery. Ensuring its stability is
paramount to the integrity of research and the quality of resulting products. This technical guide
provides a comprehensive overview of the stability and recommended storage conditions for
(Rac)-H-Thr-OMe hydrochloride. It details potential degradation pathways, outlines
experimental protocols for stability-indicating studies, and presents available data in a
structured format to aid researchers in maintaining the quality and reliability of this compound.

Chemical and Physical Properties

A foundational understanding of the chemical and physical properties of (Rac)-H-Thr-OMe
hydrochloride is essential for comprehending its stability profile.
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Property Value Source(s)
CAS Number 2170123-34-7 [11[2]
Molecular Formula CsH12CINOs [1]
Molecular Weight 169.61 g/mol [1]

White to off-white or light
Appearance _ [3]
brown solid/powder

Solubility Soluble in water [3][4]

Purity Typically 295% [1]

Recommended Storage Conditions

Proper storage is critical to prevent degradation and maintain the integrity of (Rac)-H-Thr-OMe
hydrochloride. The following conditions are recommended based on supplier data sheets.
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Condition Recommendation Rationale Source(s)
4°C for short-term
storage. For long-term
storage, -20°C is Lower temperatures
Temperature recommended. Some slow down potential [1][5]
suppliers suggest degradation reactions.
deep freezing (below
-20°C).
The compound is
hygroscopic and
] ] sensitive to moisture.
Store in a tightly )
Atmosphere ) The hydrochloride salt  [1]
sealed container.
can absorb water,
which may lead to
hydrolysis.
] Store in a light- To prevent potential
Light [6]

resistant container.

photodegradation.

— Avoid strong oxidizing
Incompatibilities
agents.

The amino and
hydroxyl groups can
be susceptible to

oxidation.

Potential Degradation Pathways

While specific degradation studies on (Rac)-H-Thr-OMe hydrochloride are not readily
available in the public domain, potential degradation pathways can be inferred based on the

functional groups present in the molecule: an ester, a primary amine, a secondary alcohol, and

a hydrochloride salt.

Hydrolysis

The methyl ester group is susceptible to hydrolysis, particularly in the presence of moisture and

under acidic or basic conditions. This would result in the formation of racemic threonine and

methanol.
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Oxidation

The primary amino group and the secondary hydroxyl group are potential sites for oxidation.
Oxidative degradation can lead to a variety of products, including the corresponding a-keto
acid.

Thermal Degradation

At elevated temperatures, amino acid esters can undergo various degradation reactions,
including decarboxylation, deamination, and condensation reactions.[7][8]

Photodegradation

Exposure to light, particularly UV light, can lead to the degradation of amino acid derivatives.
The presence of chromophores, even if weak, can initiate photochemical reactions.[9][10][11]
[12]

A diagram illustrating these potential degradation pathways is provided below.
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Potential Degradation Pathways of (Rac)-H-Thr-OMe Hydrochloride

(Rac)-H-Thr-OMe

Hydrochloride
+ H20 + H20 [O] Heat Heat Light (hy)
Hydrolysis Oxidation Thermal Degradation Photodegradation
Y \ 4
g . Corresponding Decarboxylation Deamination Various Photolytic
(Rac)-Threonine Methanol a-Keto Acid Products Products Products
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Workflow for Forced Degradation Studies

Start: (Rac)-H-Thr-OMe
Hydrochloride Sample

Expose to Stress Conditions

Y A4
Acid Hydrolysis Base Hydrolysis Oxidation Thermal Degradation Photodegradation
(HCI, Heat) (NaOH, RT/Heat) (H202, RT) (Solid & Solution, Heat) (Solid & Solution, Light)

Analyze Samples by
Stability-Indicating Method
(e.g., HPLC-UV/MS)

Identify & Characterize
Degradation Products
(e.g., NMR, MS)

End: Stability Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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